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Introduction
Aviglycine hydrochloride (AVG), also known as aminoethoxyvinylglycine hydrochloride, is a

potent and specific competitive inhibitor of 1-aminocyclopropane-1-carboxylic acid (ACC)

synthase, a key enzyme in the ethylene biosynthesis pathway in plants.[1][2] By blocking the

conversion of S-adenosylmethionine (SAM) to ACC, the immediate precursor of ethylene, AVG

effectively reduces endogenous ethylene production.[1][3] This inhibitory action makes it a

valuable tool in research and agriculture for studying and manipulating ethylene-dependent

physiological processes such as fruit ripening, senescence, abscission (fruit drop), and

flowering.[1][4][5] Commercially, it is used to improve harvest management, maintain fruit

quality, and increase storage potential of various fruits.[1][4]

These application notes provide detailed protocols and guidance for determining the optimal

concentration of Aviglycine hydrochloride for various experimental applications.

Mechanism of Action: Inhibition of Ethylene
Biosynthesis
Aviglycine hydrochloride's primary mode of action is the competitive inhibition of ACC

synthase. This enzyme catalyzes the rate-limiting step in the ethylene biosynthesis pathway. By
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binding to the enzyme, AVG prevents the synthesis of ACC, thereby inhibiting the production of

ethylene.
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Figure 1: Inhibition of ethylene biosynthesis by Aviglycine hydrochloride.

Quantitative Data: Effective Concentrations in
Various Studies
The optimal concentration of Aviglycine hydrochloride is highly dependent on the plant

species, the specific biological process being studied, and the application method. The

following table summarizes effective concentrations reported in various research applications.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b1665844?utm_src=pdf-body-img
https://www.benchchem.com/product/b1665844?utm_src=pdf-body
https://www.benchchem.com/product/b1665844?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Plant Species Application
Concentration(
s)

Notes Reference(s)

Pineapple ('MD-

2')

Control of natural

flowering

50, 75, 100 mg

L⁻¹ (weekly

sprays)

Weekly sprays of

100 mg L⁻¹

significantly

reduced natural

induction.

[6]

Pineapple

('Tainon 18')

Prevention of

natural flowering

250, 375, 500

mg L⁻¹

Triple

applications at

20-day intervals

significantly

reduced

flowering.

[7]

Pineapple

('Tainon 17')

Inhibition of

natural flowering

250, 375, 500

mg L⁻¹

Four to five

applications at

10- or 15-day

intervals delayed

flowering.

[8]

Apple ('Hi Early

Delicious', 'Law

Rome Beauty')

Reduction of

preharvest fruit

drop and

ethylene

evolution

75, 150, 225

ppm

Application time

was more critical

than the rate.

[9]

Apple ('Gala')

Minimizing

preharvest fruit

drop

65, 130, 260 mg

L⁻¹

130 mg L⁻¹

applied 3 weeks

before harvest

was most

effective.

[10]

Pear

('Starkrimson')

Inhibition of

ethylene

synthesis and

internal browning

30, 60, 120 mg

L⁻¹

60 mg L⁻¹

reduced ethylene

synthesis and

maintained

quality.

[11]
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Pear

('Huangguan')

Delaying fruit

ripening and core

browning

200 mg L⁻¹

Applied one and

two weeks prior

to harvest.

[12]

Tomato

(Postharvest)

Delaying fruit

ripening
1 mM

Maintained fruit

firmness and

delayed color

change.

[13][14]

Maize (Root tips)

Inhibition of

ethylene

production and

elongation

1 µM

Effective

concentration for

in vitro studies.

[14]

Experimental Protocols
Protocol 1: Preparation of Aviglycine Hydrochloride
Stock Solution
Aviglycine hydrochloride is soluble in water.

Materials:

Aviglycine hydrochloride powder

Sterile deionized or distilled water

Sterile volumetric flask

Magnetic stirrer and stir bar

0.22 µm sterile filter

Procedure:

Determine the desired stock solution concentration (e.g., 10 mM).
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Calculate the required mass of Aviglycine hydrochloride using its molecular weight

(196.63 g/mol ).

Weigh the calculated amount of Aviglycine hydrochloride powder in a clean, dry container.

Add a portion of the sterile water to the volumetric flask.

Transfer the weighed powder to the flask.

Add a magnetic stir bar and place the flask on a magnetic stirrer.

Stir until the powder is completely dissolved.

Add sterile water to the final volume mark.

For applications requiring sterility, filter the stock solution through a 0.22 µm sterile filter into

a sterile container.

Store the stock solution at -20°C for short-term storage (up to 1 month) or -80°C for long-

term storage (up to 6 months).[13] Avoid repeated freeze-thaw cycles.[13]

Protocol 2: Determining Optimal Concentration via
Dose-Response Experiment (Foliar Application)
This protocol describes a general workflow for determining the optimal concentration of AVG for

foliar application to inhibit a specific physiological response (e.g., fruit ripening, leaf

senescence).
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Figure 2: Workflow for determining optimal AVG concentration.
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Materials:

Healthy, uniform plant material

Aviglycine hydrochloride stock solution

Spray bottles

Surfactant (optional, to improve coverage)

Personal protective equipment (gloves, safety glasses)

Procedure:

Plant Material: Select healthy plants of a uniform age and developmental stage.

Treatment Groups: Establish several treatment groups, including a negative control (water or

vehicle solution) and a range of Aviglycine hydrochloride concentrations. Based on the

literature, a starting range of 50 to 500 mg L⁻¹ is often effective for whole plants.[6][7][8]

Preparation of Working Solutions: Prepare the different concentrations of AVG by diluting the

stock solution. If desired, a non-ionic surfactant can be added to the final spray solution to

ensure even coverage on the plant tissue.

Application: Apply the solutions to the plants, typically as a foliar spray until runoff. Ensure all

parts of the plant are thoroughly covered. The timing of application can be critical and should

be based on the specific biological process being investigated (e.g., pre-bloom, pre-harvest).

[9]

Incubation: Maintain the treated plants under controlled environmental conditions (light,

temperature, humidity) suitable for the species.

Data Collection: At regular intervals, assess the physiological parameters of interest. This

could include:

Fruit Ripening: Firmness, color change, soluble solids content, titratable acidity.

Senescence: Chlorophyll content, membrane leakage.
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Abscission: Number of dropped fruits or leaves.

Ethylene Production: Measure ethylene evolution from enclosed tissues using gas

chromatography.

Data Analysis: Analyze the collected data using appropriate statistical methods (e.g.,

ANOVA, regression analysis) to determine the concentration of Aviglycine hydrochloride
that produces the desired level of inhibition without causing phytotoxicity.

Considerations for Optimal Results
Timing of Application: The developmental stage of the plant or organ at the time of

application is crucial for efficacy. For example, pre-harvest applications are common for

controlling ripening.[9][12]

Frequency of Application: Depending on the duration of the desired effect and the stability of

the compound in the plant, multiple applications may be necessary.[6][7][8]

Plant Species and Cultivar: The sensitivity to Aviglycine hydrochloride can vary

significantly between different plant species and even cultivars of the same species.

Environmental Conditions: Factors such as temperature and humidity can influence the

uptake and effectiveness of the compound.

Off-Target Effects: While Aviglycine hydrochloride is a specific inhibitor of ACC synthase, it

can also inhibit other pyridoxal-5'-phosphate-dependent enzymes, such as cystathionine β-

lyase and cystathionine γ-lyase.[13][14] Researchers should be aware of potential off-target

effects, especially at high concentrations.

By following these guidelines and protocols, researchers can effectively determine the optimal

concentration of Aviglycine hydrochloride for their specific experimental needs, leading to

more precise and reproducible results in the study of ethylene-mediated processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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